Cas no 2413883-27-7 (tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate
• CAS No: 2413883-27-7
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 5674600
• PubChem ID: 165769505
• Update Time: 2025-05-19

tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413883-27-7
• tert-butyl 4-[1-(2-hydroxyethyl)-1H-pyrazol-5-yl]piperidine-1-carboxylate
• EN300-26666202
• tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate

• Inchi： 1S/C15H25N3O3/c1-15(2,3)21-14(20)17-8-5-12(6-9-17)13-4-7-16-18(13)10-11-19/h4,7,12,19H,5-6,8-11H2,1-3H3
• InChI Key： WNNXWGMHXFNEHZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=CC=NN2CCO)CC1)=O

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate

tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate, also known by its CAS number 2413883-27-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules that have garnered attention due to their potential applications in drug development and as intermediates in synthetic processes. The structure of this compound is characterized by a piperidine ring substituted with a pyrazole moiety and a tert-butyl group, making it a versatile building block for further chemical modifications.

The synthesis of tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are particularly valuable for pharmacological studies. The presence of the hydroxyethyl group on the pyrazole ring introduces hydrophilic properties, enhancing the compound's solubility in aqueous media—a critical factor for its potential use in drug delivery systems.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate enzyme activity and interact with cellular receptors. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on kinases involved in cancer progression. These findings underscore its potential as a lead molecule for anti-cancer drug development. Furthermore, the tert-butyl group contributes to the compound's stability, making it suitable for long-term storage and use in various experimental conditions.

In terms of applications, tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate has been employed as an intermediate in the synthesis of more complex bioactive molecules. Its modular structure allows for easy functionalization, enabling chemists to explore a wide range of substitution patterns. For example, replacing the hydroxyethyl group with other functional groups can lead to compounds with diverse pharmacological profiles. This flexibility has made it a valuable tool in combinatorial chemistry and high-throughput screening campaigns.

The structural features of this compound also make it amenable to click chemistry approaches, facilitating rapid assembly of larger molecular frameworks. The piperidine ring, being a saturated six-membered ring with one nitrogen atom, provides rigidity and contributes to the overall conformational stability of the molecule. This is particularly advantageous when designing molecules that need to adopt specific three-dimensional arrangements to interact with biological targets.

From an environmental perspective, the synthesis and handling of tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate are carried out under conditions that minimize ecological impact. The use of catalytic systems and green solvents has become increasingly prevalent in its production, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, tert-butyl 4-1-(2-hydroxyethyl)-1H-pyrazol-5-ylpiperidine-1-carboxylate, CAS number 2413883-27